2-Bromo-1-(3,5-dimethylpyrazin-2-yl)ethanone

• Molecular Formula: C8H9BrN2O
• Molecular Weight: 229.07 g/mol
• IUPAC Name: 2-bromo-1-(3,5-dimethylpyrazin-2-yl)ethanone
• InChI: InChI=1S/C8H9BrN2O/c1-5-4-10-8(6(2)11-5)7(12)3-9/h4H,3H2,1-2H3
• InChI Key: NJGFCWINKDKVHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)C)C(=O)CBr

Description

2-Bromo-1-(3,5-dimethylpyrazin-2-yl)ethanone is a useful research compound. Its molecular formula is C8H9BrN2O and its molecular weight is 229.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a chloroform (2.0 mL) solution of 1-(3,5-dimethylpyrazin-2-yl)ethanone (41 mg), under ice cooling in a nitrogen atmosphere, 2,6-lutidine (54 μL) and trimethylsilyl trifluoromethanesulfonate (59 μL) were added, and the resultant was stirred for 1 hour. Then, N-bromosuccinimide (53 mg) was added thereto, and the resultant was stirred at room temperature for 30 minutes. Water was added to the reaction solution, and the resultant was stirred for 10 minutes, followed by extraction with chloroform. An organic layer was separated using a phase separator, and the solvent was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography (OH-type silica gel; hexane/ethyl acetate-gradient elution=95/5→67/33) to obtain the title compound (35 mg) as a crude product.